2-Bromoethyl acetate
Cat. No. B108633
Key on ui cas rn:
927-68-4
M. Wt: 167 g/mol
InChI Key: RGHQKFQZGLKBCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08524752B2
Procedure details
A mixture of 4-hydroxy-3-methoxy-benzaldehyde (2.5 g, 16.4 mmol), K2CO3 (6.81 g, 49.3 mmol) and 2-bromoethyl acetate (5.49 g, 32.9 mmol) in acetone (50 mL) is refluxed for 48 h before it is diluted with diethyl ether (250 mL) and washed with water (2×200 mL). The washings are extracted with diethyl ether (200 mL). The combined organic extracts are dried over MgSO4 and concentrated. The remaining residue is purified by column chromatography on silica gel eluting with heptane/EA 1:1 to afford the title compound (2.94 g) as colourless solid. 1H NMR (CDCl3):δ 9.85 (s, 1H), 7.45-7.41 (m, 2H), 6.99 (d, J=7.6 Hz, 1H), 4.51-4.47 (m, 2H), 4.34-4.30 (m, 2H), 3.94 (s, 3H), 2.11 (s, 3H).
Name
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][C:3]=1[O:10][CH3:11].C([O-])([O-])=O.[K+].[K+].[C:18]([O:21][CH2:22][CH2:23]Br)(=[O:20])[CH3:19]>CC(C)=O.C(OCC)C>[C:18]([O:21][CH2:22][CH2:23][O:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][C:3]=1[O:10][CH3:11])(=[O:20])[CH3:19] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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OC1=C(C=C(C=O)C=C1)OC
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Name
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|
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Quantity
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6.81 g
|
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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|
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Quantity
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5.49 g
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|
Type
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reactant
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Smiles
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C(C)(=O)OCCBr
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Step Two
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is refluxed for 48 h before it
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Duration
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48 h
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WASH
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Type
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WASH
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Details
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washed with water (2×200 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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The washings are extracted with diethyl ether (200 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic extracts are dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The remaining residue is purified by column chromatography on silica gel eluting with heptane/EA 1:1
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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C(C)(=O)OCCOC1=C(C=C(C=O)C=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.94 g | |
| YIELD: CALCULATEDPERCENTYIELD | 75.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
